Cas no 2680730-34-9 (benzyl N-[2-(hydroxymethyl)-3-methylpyridin-4-yl]carbamate)

• Product Name: benzyl N-[2-(hydroxymethyl)-3-methylpyridin-4-yl]carbamate
• CAS No: 2680730-34-9
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 6499944
• PubChem ID: 165909558
• Update Time: 2025-07-18

benzyl N-[2-(hydroxymethyl)-3-methylpyridin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28283728
• benzyl N-[2-(hydroxymethyl)-3-methylpyridin-4-yl]carbamate
• 2680730-34-9

• Inchi： 1S/C15H16N2O3/c1-11-13(7-8-16-14(11)9-18)17-15(19)20-10-12-5-3-2-4-6-12/h2-8,18H,9-10H2,1H3,(H,16,17,19)
• InChI Key： YLYBXUYMWRHWKN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CN=C(CO)C=1C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 272.11609238g/mol
• Monoisotopic Mass: 272.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.4Ų

Additional information on benzyl N-[2-(hydroxymethyl)-3-methylpyridin-4-yl]carbamate

Introduction to Benzyl N-[2-(hydroxymethyl)-3-methylpyridin-4-yl]carbamate (CAS No. 2680730-34-9)

Benzyl N-[2-(hydroxymethyl)-3-methylpyridin-4-yl]carbamate, a compound with the chemical formula C₁₄H₁₇N₂O₃, is a pharmaceutical intermediate that has garnered significant attention in the field of medicinal chemistry. This compound, identified by its unique CAS number 2680730-34-9, is particularly intriguing due to its structural features and potential applications in drug development. The presence of a benzyl group and a carbamate moiety linked to a substituted pyridine ring suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.

The pyridine core of Benzyl N-[2-(hydroxymethyl)-3-methylpyridin-4-yl]carbamate is a well-known pharmacophore in medicinal chemistry, often found in various bioactive molecules. Pyridine derivatives have been extensively studied for their role in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The specific substitution pattern at the 2- and 3-positions of the pyridine ring, combined with the hydroxymethyl and methyl groups, introduces unique electronic and steric properties that can influence the compound's binding affinity and selectivity.

Recent advancements in drug discovery have highlighted the importance of structure-activity relationship (SAR) studies to optimize the pharmacological properties of novel compounds. Benzyl N-[2-(hydroxymethyl)-3-methylpyridin-4-yl]carbamate serves as an excellent scaffold for such studies due to its versatile chemical nature. The benzyl carbamate group can be modified to alter the compound's solubility, metabolic stability, and pharmacokinetic profile, while the pyridine ring provides a platform for further derivatization to target specific biological receptors or enzymes.

In the realm of neurological research, pyridine derivatives have shown promise as potential therapeutic agents for conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. The hydroxymethyl group in Benzyl N-[2-(hydroxymethyl)-3-methylpyridin-4-yl]carbamate may facilitate hydrogen bonding interactions with amino acid residues in protein targets, enhancing binding affinity. Additionally, the methyl group at the 3-position could influence the conformational flexibility of the molecule, affecting its ability to cross the blood-brain barrier.

The synthesis of Benzyl N-[2-(hydroxymethyl)-3-methylpyridin-4-yl]carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled more efficient and scalable production methods. These synthetic strategies are crucial for producing sufficient quantities of the compound for preclinical and clinical studies.

From a computational chemistry perspective, molecular modeling techniques such as docking studies and molecular dynamics simulations have been employed to predict the binding mode of Benzyl N-[2-(hydroxymethyl)-3-methylpyridin-4-yl]carbamate with potential biological targets. These studies provide valuable insights into the compound's interactions at the atomic level, helping researchers design more effective derivatives with improved pharmacological properties.

The potential applications of Benzyl N-[2-(hydroxymethyl)-3-methylpyridin-4-yl]carbamate extend beyond CNS disorders. Research has suggested its utility in developing treatments for inflammatory diseases, where pyridine derivatives can modulate inflammatory pathways by interacting with enzymes like cyclooxygenase (COX) or lipoxygenase (LOX). The benzyl carbamate moiety may also contribute to anti-inflammatory effects by serving as a prodrug that releases active species upon metabolic conversion.

In conclusion, Benzyl N-[2-(hydroxymethyl)-3-methylpyridin-4-yl]carbamate (CAS No. 2680730-34-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into therapeutic agents targeting various diseases. Continued exploration of its pharmacological properties through both experimental and computational approaches will be essential in realizing its full therapeutic potential.